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Introduction

PDZ1i is a first-in-class, specific small-molecule inhibitor that targets the PDZ1 domain of the
scaffold protein Melanoma Differentiation Associated Gene-9/Syntenin (MDA-9/Syntenin or
SDCBP)[1][2]. MDA-9/Syntenin is a pro-metastatic gene product that is overexpressed in
various advanced cancers, including melanoma, glioblastoma, and carcinomas of the breast,
liver, and prostate[1][2]. By blocking crucial protein-protein interactions mediated by the PDZ1
domain, PDZ1i effectively suppresses cancer cell invasion, metastasis, and angiogenesis,
demonstrating significant therapeutic potential in preclinical models[3].

Mechanism of Action

MDA-9/Syntenin functions as a central hub in numerous signaling pathways that drive cancer
progression. It contains two tandem PDZ domains (PDZ1 and PDZ?2) that facilitate its
interaction with a wide array of signaling partners. PDZ1i selectively binds to the PDZ1 domain,
disrupting the assembly of key signaling complexes. This targeted inhibition leads to the
deactivation of several downstream pathways critical for metastasis. Notably, PDZ1i has been
shown to suppress the activation of Focal Adhesion Kinase (FAK), c-Src, and the subsequent
activation of NF-kB, which in turn downregulates the expression of matrix metalloproteinases
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(MMP-2 and MMP-9) involved in extracellular matrix degradation. Furthermore, PDZ1i
treatment can block STAT3 activation and reduce the secretion of the pro-inflammatory
cytokine IL-1[3, thereby modulating the tumor microenvironment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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